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Compound of Interest

Compound Name: Einecs 278-167-6

Cat. No.: B15190365 Get Quote

Chemical Identity: EINECS 278-167-6 is a chemical mixture known as CMIT/MIT, a reaction

mass of 5-Chloro-2-methyl-4-isothiazolin-3-one (CIT/CMIT) and 2-Methyl-4-isothiazolin-3-one

(MIT).[1] This combination is a potent biocide and preservative.[2]

Core Hazards: This chemical mixture is classified as harmful if swallowed, in contact with skin,

or if inhaled.[3] It can cause severe skin burns, eye damage, and may trigger an allergic skin

reaction.[1][3] The substance is also very toxic to aquatic life with long-lasting effects.[1][3]

Personal Protective Equipment (PPE)
Proper personal protective equipment is mandatory to ensure the safety of researchers,

scientists, and drug development professionals when handling CMIT/MIT. The following table

summarizes the required PPE.
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Body Part Required PPE Specifications

Hands Chemical-resistant gloves

Nitrile or PVC gloves are

recommended. Ensure gloves

are clean, fit well, and have a

breakthrough time appropriate

for the duration of handling.[1]

[4][5]

Eyes
Safety goggles and/or face

shield

Goggles should be worn for

protection against chemical

splashes or mists. A face

shield should be used in

conjunction with goggles when

there is a higher risk of

splashes.[4][6]

Body
Laboratory coat or chemical-

resistant apron

A lab coat is required when

working with or near

hazardous chemicals.[4] For

tasks with a higher risk of

splashing, a chemical-resistant

apron over the lab coat is

recommended.

Respiratory Respirator (if necessary)

Use in a well-ventilated area. If

engineering controls are

insufficient to maintain

exposure below permissible

limits, a respirator may be

required. Consultation with an

Environment, Health, and

Safety (EHS) professional is

necessary to determine the

appropriate respirator.[7]

Feet Closed-toe shoes

Required in laboratory settings

where hazardous chemicals

are handled.[4]
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Operational Plan for Safe Handling
A systematic approach is crucial for minimizing risks associated with CMIT/MIT. The following

workflow outlines the key steps for safe handling.
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Preparation

Handling

Post-Handling

1. Hazard Assessment

2. Don Correct PPE

3. Prepare Workspace

4. Transfer Chemical in Ventilated Area

5. Perform Experimental Work

6. Immediate Spill Cleanup

If spill occurs

7. Decontaminate Work Surfaces

8. Remove PPE Correctly

9. Wash Hands Thoroughly

Click to download full resolution via product page

Figure 1: Workflow for Safe Handling of CMIT/MIT.
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Disposal Plan
Proper disposal of CMIT/MIT and contaminated materials is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Collection:

All waste contaminated with CMIT/MIT, including empty containers, used gloves, and

disposable lab coats, must be collected as hazardous waste.[8]

Liquid waste should be collected in a designated, sealed, and properly labeled hazardous

waste container.[9]

Solid waste should be double-bagged in clear plastic bags, sealed, and labeled as

hazardous waste.[9]

Do not discharge any CMIT/MIT waste down the drain.[9]

Labeling and Storage:

All hazardous waste containers must be clearly labeled with a "Hazardous Waste" tag,

identifying the contents.[9]

Store waste containers in a designated satellite accumulation area (SAA) with secondary

containment to prevent spills.[8]

Ensure incompatible chemicals are not stored in the same secondary containment.[8]

Disposal Procedure:

Contact your institution's Environmental Health and Safety (EHS) department for pickup and

disposal of hazardous waste.[8][9]

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Experimental Protocols: Safe Handling and Spill
Cleanup

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://ehs.mit.edu/regulated-waste-program/chemical-waste/
https://web.mit.edu/hattongroup/docs/Procedure_for_Hazardous_Waste_Disposal.pdf
https://web.mit.edu/hattongroup/docs/Procedure_for_Hazardous_Waste_Disposal.pdf
https://web.mit.edu/hattongroup/docs/Procedure_for_Hazardous_Waste_Disposal.pdf
https://web.mit.edu/hattongroup/docs/Procedure_for_Hazardous_Waste_Disposal.pdf
https://ehs.mit.edu/regulated-waste-program/chemical-waste/
https://ehs.mit.edu/regulated-waste-program/chemical-waste/
https://ehs.mit.edu/regulated-waste-program/chemical-waste/
https://web.mit.edu/hattongroup/docs/Procedure_for_Hazardous_Waste_Disposal.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15190365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol for Safe Handling of CMIT/MIT:

Hazard Review: Before beginning work, review the Safety Data Sheet (SDS) for CMIT/MIT.

Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume

hood, especially when handling concentrated solutions.

Personal Protective Equipment (PPE) Donning: Put on all required PPE in the correct order:

lab coat, safety goggles and face shield, and finally, gloves.[10]

Chemical Transfer: When transferring the chemical, do so carefully to avoid splashing. Use

appropriate tools such as a pipette or a funnel.

Post-Handling: After use, securely cap the container. Decontaminate the work area with an

appropriate cleaning agent.

PPE Doffing: Remove PPE in the reverse order, being careful to avoid self-contamination.

Dispose of single-use PPE in the hazardous waste stream.[10]

Hygiene: Wash hands thoroughly with soap and water after removing gloves.

Protocol for Spill Cleanup:

Evacuate and Alert: In case of a significant spill, evacuate the immediate area and alert

others and your supervisor.

Assess the Spill: Determine the extent of the spill and if it is safe for you to clean up. For

large spills, contact your institution's EHS department.

Contain the Spill: Use a chemical spill kit to contain the spill. Absorbent pads or materials

should be placed around the perimeter of the spill.

Neutralize and Absorb: Apply an appropriate absorbent material from the spill kit to the spill.

Collect Waste: Carefully collect the absorbed material and any contaminated items into a

designated hazardous waste container.

Decontaminate: Clean the spill area with a suitable decontaminating solution.
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Dispose of Waste: All materials used for the cleanup must be disposed of as hazardous

waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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